Cas no 100898-62-2 (2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine)

2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine is a protected nucleoside derivative widely used in oligonucleotide synthesis. The 5'-O-dimethoxytrityl (DMT) group provides selective protection for the 5'-hydroxyl, enabling controlled chain elongation in solid-phase synthesis. The N4-isobutyryl moiety safeguards the exocyclic amine of cytosine, preventing unwanted side reactions during phosphoramidite coupling. This compound is particularly valued for its high purity and stability, ensuring efficient incorporation into DNA sequences. Its compatibility with standard phosphoramidite chemistry makes it a reliable building block for research and therapeutic applications, including antisense oligonucleotides and gene synthesis. Proper handling under anhydrous conditions is recommended to maintain reactivity.

2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine structure

100898-62-2 structure

Product Name:2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine

CAS No:100898-62-2

MF:C₃₄H₃₇N₃O₇

MW:599.673489332199

MDL:MFCD00058586

CID:138214

PubChem ID:13888004

Update Time:2025-06-07

2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine Chemical and Physical Properties

Names and Identifiers

- Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-(9CI)
- N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]butanamide
- 2'-deoxy-5'-O-(4,4'-dimethoxytrityl)-N4-isobutyrylcytidine
- 4-N-isobutyryl-5'-[bis-(p-anisylphenyl)methyl]-2'-deoxycytidine
- CTK8F6945
- N2-isobutyryl-5'-O-(4,4'-dimethoxytriphenylmethyl)-2'-deoxycytidine
- DMT-ibu-dC
- N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-me
- 2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine
- 100898-62-2
- N4-(Isobutyryl)-5'-O-(dimethoxytrityl)-2'-deoxycytidine
- N-(1-((2R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)isobutyramide
- Cytidine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-
- SCHEMBL20596242
- MFCD00058586
- AKOS015910614
- 5'-O-DMT-ibu-dC
- HY-138605
- CS-0159292
- AC-32202
- N-{1-[(2R,4S,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-HYDROXYOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}-2-METHYLPROPANAMIDE
- 5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine
- N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-methylpropanamide
- MDL： MFCD00058586
- Inchi： 1S/C34H37N3O7/c1-22(2)32(39)35-30-18-19-37(33(40)36-30)31-20-28(38)29(44-31)21-43-34(23-8-6-5-7-9-23,24-10-14-26(41-3)15-11-24)25-12-16-27(42-4)17-13-25/h5-19,22,28-29,31,38H,20-21H2,1-4H3,(H,35,36,39,40)/t28-,29+,31+/m0/s1
- InChI Key： UGBSAMWXUKFNAH-ILJQZKEFSA-N
- SMILES： O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)N1C(N=C(C=C1)NC(C(C)C)=O)=O

Computed Properties

Exact Mass: 599.26300
Monoisotopic Mass: 599.26315053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 44
Rotatable Bond Count: 11
Complexity: 1000
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 119

Experimental Properties

Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
PSA: 121.14000
LogP: 4.58510

2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB312416-5 g	5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; .	100898-62-2	99%	5 g	€129.30	2023-07-19
abcr	AB312416-25 g	5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; .	100898-62-2	99%	25 g	€300.80	2023-07-19
abcr	AB312416-100 g	5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; .	100898-62-2	99%	100 g	€732.20	2023-07-19
abcr	AB312416-250 g	5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; .	100898-62-2	99%	250 g	€1,357.10	2023-07-19
TRC	D210960-500mg	2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine	100898-62-2		500mg	$ 165.00	2022-06-05
TRC	D210960-1000mg	2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine	100898-62-2		1g	$ 275.00	2022-06-05
TRC	D210960-2000mg	2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine	100898-62-2		2g	$ 435.00	2022-06-05
abcr	AB312416-1 g	5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; .	100898-62-2	99%	1 g	€80.10	2023-07-19
eNovation Chemicals LLC	Y1267412-1g	Cytidine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-	100898-62-2	99%	1g	$130	2024-07-28
eNovation Chemicals LLC	Y1267412-5g	Cytidine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-	100898-62-2	99%	5g	$170	2024-07-28